Cas no 2877702-47-9 (2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS040887813
- 2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
- 2877702-47-9
- F6830-8260
- 1-(5,6-Dimethyl-4-pyrimidinyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide
-
- Inchi: 1S/C18H28N4O2/c1-13-14(2)19-12-20-18(13)22-7-3-15(4-8-22)11-17(23)21-16-5-9-24-10-6-16/h12,15-16H,3-11H2,1-2H3,(H,21,23)
- InChI Key: QBHQGBVNBRJQES-UHFFFAOYSA-N
- SMILES: N1(C2C(C)=C(C)N=CN=2)CCC(CC(NC2CCOCC2)=O)CC1
Computed Properties
- Exact Mass: 332.22122615g/mol
- Monoisotopic Mass: 332.22122615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 585.4±50.0 °C(Predicted)
- pka: 15.40±0.20(Predicted)
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6830-8260-2μmol |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6830-8260-5μmol |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6830-8260-10μmol |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6830-8260-20μmol |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6830-8260-1mg |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6830-8260-2mg |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6830-8260-3mg |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6830-8260-4mg |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6830-8260-5mg |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6830-8260-10mg |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide |
2877702-47-9 | 10mg |
$118.5 | 2023-09-07 |
2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
Introduction to 2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877702-47-9)
The compound 2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877702-47-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates a piperidine core linked to a dimethylpyrimidine moiety, further functionalized with an acetamide group and an oxane ring. Such structural features not only contribute to its unique chemical properties but also open up avenues for diverse biological activities.
In recent years, the development of small-molecule inhibitors targeting specific biological pathways has been a cornerstone of drug discovery efforts. The piperidine scaffold is particularly noteworthy in medicinal chemistry due to its ability to enhance oral bioavailability and binding affinity to biological targets. The presence of the dimethylpyrimidine group in this compound suggests potential interactions with enzymes or receptors involved in metabolic processes, making it a promising candidate for further investigation.
The acetamide functional group is another key feature that influences the pharmacokinetic properties of the molecule. Acetamides are known for their role as bioisosteres, often used to improve solubility and metabolic stability. In the context of 2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide, this moiety may contribute to its solubility profile and interactions with biological targets, thereby enhancing its potential as a drug candidate.
The oxan-4-yl substituent adds an additional layer of complexity to the molecule, potentially influencing its conformational flexibility and binding affinity. Oxane rings are often incorporated into drug candidates to improve pharmacokinetic properties, such as reducing metabolic degradation and enhancing binding stability. This feature makes 2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide an intriguing subject for further exploration.
Recent studies in medicinal chemistry have highlighted the importance of rational drug design, where structural features are carefully tailored to optimize biological activity. The combination of the piperidine, dimethylpyrimidine, acetamide, and oxan-4-yl moieties in this compound suggests a multifaceted approach to targeting biological pathways. For instance, such a structure might be designed to interact with enzymes involved in inflammation or cancer metabolism, offering potential therapeutic benefits.
One of the most exciting aspects of this compound is its potential application in oncology research. Emerging evidence suggests that modulating specific metabolic pathways can have significant implications for cancer treatment. The structural components of 2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-y l)acetamide could be tailored to interact with key enzymes or receptors involved in tumor metabolism or growth inhibition. This aligns with the growing interest in metabolic targeting as a strategy for cancer therapy.
Furthermore, the compound's design reflects contemporary trends in drug discovery, where computational methods and high-throughput screening are increasingly used to identify promising candidates. The precise arrangement of functional groups in 2-[1-(5,6-dimethylpyrimidin -4 -yl)piperidin -4 -y l]N -(oxan -4 -y l)acetamide may have been optimized through computational modeling to enhance its interactions with biological targets. Such approaches not only accelerate the drug discovery process but also improve the likelihood of identifying compounds with high efficacy and low toxicity.
In addition to its potential therapeutic applications, this compound may also serve as a valuable tool for mechanistic studies. By investigating how it interacts with biological targets, researchers can gain insights into the underlying mechanisms of disease processes and develop more effective treatment strategies. This underscores the importance of investing in fundamental research that explores the structure-function relationships of novel bioactive molecules.
The synthesis and characterization of 2-[1-(5,6-dimethylpyrimidin -4 -y l)piperidin -4 -y l]N -(oxan -4 -y l)acetamide represent a significant step forward in pharmaceutical chemistry. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases. The combination of expertise in organic synthesis, computational modeling, and biological assays is essential for maximizing the potential of such molecules.
Looking ahead, the development of next-generation drug candidates will likely rely on interdisciplinary approaches that integrate chemical biology, materials science, and artificial intelligence. The insights gained from studying compounds like 2-[1-(5 ,6-dimethylpyrimidine -4 -y l)piperidine -4 -y l]N -(oxan - 4 yl)acetamide will contribute to this broader effort by providing critical data on molecular interactions and pharmacological effects.
In conclusion,2-[1-(5 ,6-dimethylpyrimidine - 4 yl)piperidine 44 yl]N -(oxan 44 yl)acetamide (CAS No . 2877702479) exemplifies how innovative chemical design can lead to promising therapeutic candidates . Its unique structural features make it a compelling subject for further investigation , particularly in oncology research and metabolic targeting . As scientific understanding advances , compounds like this one will continue to shape the future of pharmaceutical development . p >
2877702-47-9 (2-[1-(5,6-dimethylpyrimidin-4-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)